Cas no 1805089-80-8 (2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetic acid)

• Product Name: 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetic acid
• CAS No: 1805089-80-8
• MF: C₉H₈BrF₂NO₃
• MW: 296.065528869629
• CID: 4805040
• Update Time: 2025-06-09

2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetic acid

• Inchi： 1S/C9H8BrF2NO3/c10-2-6-8(16)4(1-7(14)15)5(3-13-6)9(11)12/h3,9,16H,1-2H2,(H,14,15)
• InChI Key： IYYOVJMGAHENPO-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(CC(=O)O)C(C(F)F)=CN=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.2
• Topological Polar Surface Area: 70.4

Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetic acid

Introduction to 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetic Acid (CAS No. 1805089-80-8)

2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetic acid (CAS No. 1805089-80-8) is a highly versatile and significant compound in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, comprising a bromomethyl group, a difluoromethyl substituent, and a hydroxypyridine core, make it an invaluable intermediate in the synthesis of various bioactive molecules. This compound has garnered considerable attention due to its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting diverse diseases.

The bromomethyl group attached to the pyridine ring provides a reactive handle for further functionalization, enabling the construction of complex molecular architectures through nucleophilic substitution reactions. This reactivity is particularly useful in medicinal chemistry, where rapid and efficient diversification of molecular libraries is essential for identifying lead compounds. The difluoromethyl moiety, on the other hand, is known to enhance metabolic stability and binding affinity in drug candidates, making it a preferred substitution pattern in modern pharmaceutical design.

The hydroxypyridine core of this compound contributes to its biological relevance by mimicking natural heterocyclic scaffolds found in many bioactive molecules. Pyridine derivatives are widely recognized for their pharmacological properties, and modifications at the 3-position of the pyridine ring have been extensively studied for their impact on biological activity. The presence of both a hydroxyl and a carboxylic acid group further expands the synthetic possibilities, allowing for the formation of esters, amides, and other derivatives that can be explored for therapeutic purposes.

Recent advancements in computational chemistry and machine learning have highlighted the importance of structural features like those present in 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetic acid in predicting drug-like properties. Studies have demonstrated that compounds incorporating difluoromethyl groups often exhibit improved pharmacokinetic profiles, including enhanced lipophilicity and reduced susceptibility to metabolic degradation. These findings align with the growing interest in fluorinated compounds as pharmacophores in drug development.

In addition to its synthetic utility, 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetic acid has been investigated in the context of developing novel antimicrobial agents. The combination of halogenated aromatic rings and functionalized heterocycles is known to disrupt bacterial cell membranes and inhibit key enzymatic pathways. Preliminary studies suggest that derivatives of this compound may exhibit potent activity against resistant strains of bacteria, offering a promising avenue for combating antimicrobial resistance.

The pharmaceutical industry has increasingly recognized the value of intermediates like 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetic acid in streamlining drug discovery pipelines. By providing a robust platform for structural diversification, this compound enables researchers to rapidly explore large chemical spaces with minimal synthetic overhead. This efficiency is critical in today's competitive pharmaceutical landscape, where time-to-market is a key determinant of success.

Furthermore, the environmental and regulatory considerations associated with fluorinated compounds have been carefully evaluated. While fluorination can enhance drug properties, it also raises concerns regarding environmental persistence and potential toxicity. However, recent innovations in green chemistry have addressed these challenges by developing more sustainable fluorination methods. These advancements ensure that compounds like 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetic acid can be synthesized and utilized responsibly.

The role of 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetic acid extends beyond traditional small-molecule drug discovery. Its structural motifs are also relevant in the development of biologics and biopharmaceuticals. For instance, fluorinated pyridine derivatives have been incorporated into peptidomimetics and protein therapeutics to improve stability and bioavailability. This expanding application base underscores the compound's versatility and broad utility in modern medicinal chemistry.

In conclusion, 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetic acid (CAS No. 1805089-80-8) represents a cornerstone intermediate in pharmaceutical research. Its unique structural features offer unparalleled opportunities for synthetic manipulation and biological exploration. As our understanding of structure-activity relationships continues to evolve, compounds like this will remain indispensable tools for discovering novel therapeutic agents that address unmet medical needs.